4-(1H-pyrrol-1-yl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: N-(oxan-4-yl)-4-pyrrol-1-yl-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C22H24N2O2S/c25-22(18-5-7-19(8-6-18)23-12-1-2-13-23)24(20-10-15-26-16-11-20)14-9-21-4-3-17-27-21/h1-8,12-13,17,20H,9-11,14-16H2
• InChI Key: YXQAKLQXVAZJIH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CCC2=CC=CS2)C(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol

Description

4-(1H-pyrrol-1-yl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H24N2O2S and its molecular weight is 380.51. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

• Thiophenylhydrazonoacetates in Heterocyclic Synthesis : The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield a variety of heterocyclic derivatives demonstrates the importance of thiophene-based compounds in medicinal chemistry and materials science (Mohareb et al., 2004).

• Synthesis of Thio- and Furan-fused Heterocycles : The creation of novel compounds through the synthesis of thio- and furan-fused heterocycles, starting from acid derivatives, highlights the potential for developing new therapeutic agents or materials with unique electronic properties (Ergun et al., 2014).

• Diversity-Oriented Synthesis : The development of a library of substituted tetrahydropyrans using oxidative carbon-hydrogen bond activation and click chemistry showcases the versatility of pyrrole and thiophene derivatives in synthesizing structurally diverse compounds for biological screening (Zaware et al., 2011).

• Design and Synthesis of Novel Mycobacterium tuberculosis GyrB Inhibitors : The design of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates for inhibiting Mycobacterium tuberculosis showcases the potential therapeutic applications of compounds containing pyrrole and thiophene rings (Jeankumar et al., 2013).